Cas no 2241129-95-1 (4-(1,1,2-Trifluoroethyl)aniline hydrochloride)

• Product Name: 4-(1,1,2-Trifluoroethyl)aniline hydrochloride
• CAS No: 2241129-95-1
• MF: C₈H₉ClF₃N
• MW: 211.611971616745
• CID: 5018886
• PubChem ID: 138013806
• Update Time: 2025-05-21

4-(1,1,2-Trifluoroethyl)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(1,1,2-Trifluoroethyl)aniline hydrochloride

• Inchi： 1S/C8H8F3N.ClH/c9-5-8(10,11)6-1-3-7(12)4-2-6;/h1-4H,5,12H2;1H
• InChI Key： OCDSEVBZPOCBSM-UHFFFAOYSA-N
• SMILES： Cl.FC(CF)(C1C=CC(=CC=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 141
• Topological Polar Surface Area: 26

Additional information on 4-(1,1,2-Trifluoroethyl)aniline hydrochloride

Comprehensive Guide to 4-(1,1,2-Trifluoroethyl)aniline hydrochloride (CAS No. 2241129-95-1): Properties, Applications, and Industry Insights

4-(1,1,2-Trifluoroethyl)aniline hydrochloride (CAS No. 2241129-95-1) is a fluorinated aromatic amine derivative gaining traction in pharmaceutical and agrochemical research. This compound, characterized by its trifluoroethyl group and aniline backbone, exhibits unique physicochemical properties that make it valuable for drug discovery and material science. With the rising demand for fluorinated building blocks in medicinal chemistry, this hydrochloride salt has emerged as a key intermediate for synthesizing bioactive molecules targeting central nervous system (CNS) disorders and metabolic diseases.

The molecular structure of 4-(1,1,2-Trifluoroethyl)aniline hydrochloride incorporates both lipophilic (trifluoroethyl) and hydrophilic (amine hydrochloride) moieties, enhancing its cell membrane permeability—a critical factor in bioavailability optimization. Recent studies highlight its utility in developing PET radiotracers for neurological imaging, aligning with the growing focus on precision medicine. Researchers also explore its role in covalent inhibitor design, leveraging the electron-withdrawing effect of fluorine atoms to modulate enzyme binding kinetics.

In agrochemical applications, CAS 2241129-95-1 serves as a precursor for herbicide safeners that protect crops without environmental persistence concerns. Its metabolic stability—enhanced by fluorine substitution—addresses industry demands for sustainable crop protection solutions. The compound’s synthon versatility enables derivatization into chiral auxiliaries and ligands for asymmetric catalysis, topics trending in green chemistry forums.

Analytical characterization of 4-(1,1,2-Trifluoroethyl)aniline hydrochloride typically involves HPLC purity analysis (>98%) and 19F NMR spectroscopy to verify the trifluoroethyl signature. Storage recommendations emphasize anhydrous conditions to prevent hydrolysis, a common query among laboratory users. Recent patent literature (2022-2023) reveals its incorporation into BTK inhibitors and FLT3 kinase modulators, reflecting oncology research trends.

From a regulatory standpoint, proper handling of aniline derivatives requires glovebox techniques under REACH compliance, though this compound avoids stringent controls. Industry discussions frequently address its scale-up challenges, particularly in selective fluorination steps during synthesis. Computational chemists utilize its structure for QSAR modeling studies, contributing to AI-driven molecular design initiatives—a hot topic in cheminformatics communities.

The future outlook for CAS 2241129-95-1 appears promising, with potential applications in proteolysis-targeting chimeras (PROTACs) and lipid nanoparticle formulations. Its cost-effective synthesis routes (e.g., via Pd-catalyzed cross-coupling) continue to be optimized, as evidenced by recent continuous flow chemistry publications. As fluorine chemistry remains a top search term in SciFinder and Reaxys, this compound’s relevance in high-value fine chemicals is expected to grow exponentially.